Cas no 2172565-09-0 (5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentan-2-ol)

• Product Name: 5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentan-2-ol
• CAS No: 2172565-09-0
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6227777
• PubChem ID: 165587537
• Update Time: 2025-06-08

5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentan-2-ol
• EN300-1595781
• 5-[4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yl]pentan-2-ol
• 2172565-09-0

• Inchi： 1S/C11H20N4O/c1-8(16)3-2-6-15-11(9-4-5-9)10(7-12)13-14-15/h8-9,16H,2-7,12H2,1H3
• InChI Key： IJKBGCAAZAKBOI-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(=C(CN)N=N1)C1CC1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77Ų

Additional information on 5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentan-2-ol

Introduction to 5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentan-2-ol (CAS No. 2172565-09-0)

5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentan-2-ol, with the CAS number 2172565-09-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and biological activity. The presence of a cyclopropyl group and an aminomethyl substituent further enhances its pharmacological profile, making it a promising candidate for various therapeutic interventions.

The synthesis of 5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentan-2-ol typically involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. This reaction is highly efficient and selective, allowing for the formation of the 1,2,3-triazole ring with high yields and minimal side products. The cyclopropyl group can be introduced through a variety of synthetic routes, including the use of cyclopropyl carboxylic acid derivatives or cyclopropyl halides.

Recent studies have highlighted the potential of 5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentan-2-ol in various biological contexts. One notable application is its use as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes. The compound's ability to interact with GPCRs is attributed to its unique structural features, particularly the presence of the 1,2,3-triazole ring and the aminomethyl group.

In addition to its potential as a GPCR modulator, 5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentan-2-ol has shown promising results in preclinical studies for its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-ylpentan-2-ol have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life in animal models. These characteristics make it an attractive candidate for further development into a viable drug candidate. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

To further explore the therapeutic potential of 5-4-(aminomethyl)-5-cyclopropyl-1H-1,2,3-triazol-1-yipentan-2-o, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are focusing on conditions such as chronic pain management and neurodegenerative diseases. Early results from these trials are promising and suggest that this compound may offer new treatment options for patients suffering from these conditions.

In conclusion, 5-4-(aminomethyl)-5-cyclopropyl-HH-, triazol-l-yipentan-Z-o (CAS No. 2172565-ZO) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents for various diseases.